Cas no 2412983-01-6 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid
• CAS No: 2412983-01-6
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5638419
• PubChem ID: 156127664
• Update Time: 2025-05-19

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2412983-01-6
• SCHEMBL23056464
• EN300-27783925
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4-hydroxybutanoic acid
• L-Homoserine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid

• Inchi： 1S/C20H21NO5/c1-21(18(10-11-22)19(23)24)20(25)26-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18,22H,10-12H2,1H3,(H,23,24)/t18-/m0/s1
• InChI Key： SBQTXEKVLUEUEL-SFHVURJKSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 594.1±50.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid

Introduction to (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic Acid (CAS No. 2412983-01-6)

(2S-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid) is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2412983-01-6, is a derivative of hydroxybutanoic acid and features a complex structure that includes a fluorenylmethoxycarbonyl group and an amino methyl side chain. Its unique chemical architecture makes it a promising candidate for various biological applications, particularly in the design of novel therapeutic agents.

The structure of this compound incorporates several key functional groups that contribute to its potential biological activity. The fluorenylmethoxycarbonyl moiety, commonly used in peptide synthesis as a protecting group, suggests possible applications in proteomics and peptidomimetic drug design. Additionally, the presence of a chiral center at the second carbon atom, indicated by the (2S) configuration, enhances its interest as a stereospecific compound, which is crucial in medicinal chemistry for achieving optimal pharmacological effects.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved stability and bioavailability. The compound (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid represents a significant advancement in this area. Its ability to mimic peptide sequences while avoiding the limitations associated with peptides makes it an attractive scaffold for drug discovery. The hydroxybutanoic acid backbone provides a flexible framework that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that peptidomimetics can interact with neurotransmitter receptors more selectively than their peptide counterparts, reducing side effects and improving therapeutic outcomes. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also enhances the compound's solubility and metabolic stability, which are critical factors for drug efficacy.

Furthermore, the hydroxy group at the fourth carbon atom introduces additional reactivity, allowing for further derivatization and customization. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter biological activity. The combination of these structural elements makes (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid a versatile building block for designing novel therapeutic agents.

Recent studies have also explored the potential of this compound in anticancer research. The ability of peptidomimetics to disrupt key signaling pathways involved in cancer cell proliferation has been well-documented. By targeting specific receptors or enzymes, these compounds can inhibit tumor growth and induce apoptosis without affecting healthy cells. The chiral center in (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid ensures high enantiopurity, which is essential for achieving maximal biological activity while minimizing off-target effects.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to facilitate the introduction of the various functional groups. The use of protecting groups like fluorenylmethoxycarbonyl is critical to prevent unwanted side reactions during synthesis. Once synthesized, rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to confirm the structure and purity of the final product.

In conclusion, (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4-hydroxybutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for various therapeutic applications, particularly in neurological disorders and cancer treatment. Ongoing research continues to explore its potential, paving the way for new treatments that could improve patient outcomes significantly.